1-(3-chlorobenzyl)-3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidine

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-[1-(cyclopropylmethyl)imidazol-2-yl]piperidine
• InChI: InChI=1S/C19H24ClN3/c20-18-5-1-3-16(11-18)12-22-9-2-4-17(14-22)19-21-8-10-23(19)13-15-6-7-15/h1,3,5,8,10-11,15,17H,2,4,6-7,9,12-14H2
• InChI Key: GUHLGSKPTXEWRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)Cl)C3=NC=CN3CC4CC4
• Molecular Formula: C19H24ClN3
• Molecular Weight: 329.9 g/mol

Description

1-(3-chlorobenzyl)-3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidine is a useful research compound. Its molecular formula is C19H24ClN3 and its molecular weight is 329.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.1658755 g/mol and the complexity rating of the compound is 387. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. ACAT-1 Inhibitors for Cholesterol Management Compounds with imidazole and piperidine structures have been investigated for their potential to inhibit acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, a key enzyme involved in cholesterol metabolism. For instance, Shibuya et al. (2018) identified K-604 as a potent ACAT-1 inhibitor with potential for treating diseases related to ACAT-1 overexpression, highlighting the importance of these structural motifs in developing cholesterol management therapies Shibuya et al., 2018.

2. Histamine H3-Receptor Antagonists Research into histamine H3-receptor antagonists, which are relevant for conditions like allergies and asthma, has shown that replacing the imidazole ring with a piperidine moiety can maintain or enhance biological activity. This suggests that compounds with piperidine and imidazole-like structures could have applications in designing new antihistamines Meier et al., 2001.

3. Antiulcer Agents Imidazo[1,2-a]pyridines substituted at the 3-position, a structure reminiscent of the compound of interest, have been synthesized as potential antiulcer agents, demonstrating the role of such structures in gastrointestinal drug development Starrett et al., 1989.

4. Novel Syntheses in Medicinal Chemistry Research on synthesizing novel compounds for potential therapeutic applications often involves structures similar to 1-(3-chlorobenzyl)-3-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidine. For example, Bekircan and Bektaş (2008) explored the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, indicating the versatility and importance of these structural elements in drug design Bekircan & Bektaş, 2008.